Cas no 888453-20-1 (ethyl 3-({2-(2-ethoxyphenyl)carbamoyl-1-benzofuran-3-yl}carbamoyl)propanoate)

• Product Name: ethyl 3-({2-(2-ethoxyphenyl)carbamoyl-1-benzofuran-3-yl}carbamoyl)propanoate
• CAS No: 888453-20-1
• MF: C₂₃H₂₄N₂O₆
• MW: 424.446466445923
• CID: 6176889
• PubChem ID: 16801312
• Update Time: 2025-10-28

ethyl 3-({2-(2-ethoxyphenyl)carbamoyl-1-benzofuran-3-yl}carbamoyl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-({2-(2-ethoxyphenyl)carbamoyl-1-benzofuran-3-yl}carbamoyl)propanoate
• ethyl 3-({2-[(2-ethoxyphenyl)carbamoyl]-1-benzofuran-3-yl}carbamoyl)propanoate
• SR-01000018557-1
• F1883-0453
• SR-01000018557
• 888453-20-1
• ethyl 4-((2-((2-ethoxyphenyl)carbamoyl)benzofuran-3-yl)amino)-4-oxobutanoate
• ethyl 4-[[2-[(2-ethoxyphenyl)carbamoyl]-1-benzofuran-3-yl]amino]-4-oxobutanoate
• AB00677110-01
• AKOS024617127

• Inchi： 1S/C23H24N2O6/c1-3-29-18-12-8-6-10-16(18)24-23(28)22-21(15-9-5-7-11-17(15)31-22)25-19(26)13-14-20(27)30-4-2/h5-12H,3-4,13-14H2,1-2H3,(H,24,28)(H,25,26)
• InChI Key： YKCVVNAHBPFWNY-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(=C1C(NC1C=CC=CC=1OCC)=O)NC(CCC(=O)OCC)=O

Computed Properties

• Exact Mass: 424.16343649g/mol
• Monoisotopic Mass: 424.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 107Ų

Additional information on ethyl 3-({2-(2-ethoxyphenyl)carbamoyl-1-benzofuran-3-yl}carbamoyl)propanoate

Ethyl 3-({2-(2-Ethoxyphenyl)Carbamoyl-1-Benzofuran-3-Yl}Carbamoyl)Propanoate (CAS No. 888453-20-1): A Comprehensive Overview

Ethyl 3-({2-(2-ethoxyphenyl)carbamoyl-1-benzofuran-3-yl}carbamoyl)propanoate (CAS No. 888453-20-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique molecular structure and potential applications. This ester derivative, featuring a benzofuran core and multiple functional groups, is often explored for its role in drug development and material science. Researchers are particularly interested in its carbamoyl and propanoate moieties, which contribute to its reactivity and versatility in synthetic chemistry.

The compound's molecular formula and structural complexity make it a valuable intermediate in the synthesis of bioactive molecules. Its ethyl 3-({2-(2-ethoxyphenyl)carbamoyl-1-benzofuran-3-yl}carbamoyl)propanoate structure allows for diverse modifications, enabling scientists to tailor its properties for specific applications. Recent studies have highlighted its potential in targeting enzyme inhibition and receptor modulation, aligning with the growing demand for small-molecule therapeutics in the pharmaceutical industry.

One of the key trends driving interest in CAS No. 888453-20-1 is the rise of AI-driven drug discovery. Computational models and machine learning algorithms are increasingly used to predict the bioactivity of such compounds, accelerating the identification of promising candidates. This aligns with frequent searches like "benzofuran derivatives in drug discovery" and "carbamoyl compounds for medicinal chemistry," reflecting the compound's relevance in cutting-edge research.

From a synthetic perspective, ethyl 3-({2-(2-ethoxyphenyl)carbamoyl-1-benzofuran-3-yl}carbamoyl)propanoate is often prepared via multi-step organic reactions, including amide coupling and esterification. Its purity and stability are critical for research applications, prompting discussions on "high-purity chemical intermediates" and "scalable synthesis of benzofuran derivatives." These topics are frequently searched by chemists and industry professionals seeking optimized protocols.

The compound's potential extends beyond pharmaceuticals. Its structural features make it a candidate for advanced material science applications, such as organic electronics or polymer additives. Researchers investigating "functionalized benzofurans for materials" or "ester-based compounds in nanotechnology" may find this compound particularly relevant. The growing emphasis on sustainable chemistry also raises questions about its environmental impact and green synthesis methods, another hot topic in the field.

Quality control and analytical characterization of CAS No. 888453-20-1 are essential for its reliable use. Techniques like HPLC, NMR, and mass spectrometry are commonly employed to verify its identity and purity. These analytical aspects tie into popular search queries such as "analytical methods for complex esters" and "characterization of carbamoyl derivatives," demonstrating the compound's technical significance.

In the commercial landscape, ethyl 3-({2-(2-ethoxyphenyl)carbamoyl-1-benzofuran-3-yl}carbamoyl)propanoate is primarily supplied by specialty chemical manufacturers catering to research institutions and pharmaceutical companies. Market trends indicate increasing demand for custom synthetic intermediates, with searches like "suppliers of benzofuran-based compounds" reflecting this need. The compound's niche status also makes it a subject of interest for patent analysts and intellectual property researchers.

Future research directions for CAS No. 888453-20-1 may explore its potential in targeted drug delivery systems or as a building block for bioconjugates. These areas align with emerging trends in personalized medicine and biopharmaceuticals, addressing common search terms like "next-generation drug intermediates." As synthetic methodologies advance, more efficient routes to this compound may emerge, further expanding its utility in scientific and industrial applications.